Cas no 1807072-90-7 (4-Bromo-2-chloropyridine-5-sulfonyl chloride)
4-Bromo-2-chloropyridine-5-sulfonyl chloride Chemical and Physical Properties
Names and Identifiers
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- 4-Bromo-2-chloropyridine-5-sulfonyl chloride
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- Inchi: 1S/C5H2BrCl2NO2S/c6-3-1-5(7)9-2-4(3)12(8,10)11/h1-2H
- InChI Key: WCPIPFSDZARJLK-UHFFFAOYSA-N
- SMILES: BrC1C=C(N=CC=1S(=O)(=O)Cl)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 253
- XLogP3: 2.5
- Topological Polar Surface Area: 55.4
4-Bromo-2-chloropyridine-5-sulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029013777-250mg |
4-Bromo-2-chloropyridine-5-sulfonyl chloride |
1807072-90-7 | 95% | 250mg |
1,068.20 USD | 2021-06-08 | |
| Alichem | A029013777-1g |
4-Bromo-2-chloropyridine-5-sulfonyl chloride |
1807072-90-7 | 95% | 1g |
3,126.60 USD | 2021-06-08 |
4-Bromo-2-chloropyridine-5-sulfonyl chloride Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
Additional information on 4-Bromo-2-chloropyridine-5-sulfonyl chloride
Comprehensive Overview of 4-Bromo-2-chloropyridine-5-sulfonyl chloride (CAS No. 1807072-90-7): Properties, Applications, and Industry Insights
4-Bromo-2-chloropyridine-5-sulfonyl chloride (CAS No. 1807072-90-7) is a high-value heterocyclic compound widely utilized in pharmaceutical and agrochemical research. This sulfonyl chloride derivative features a pyridine core substituted with bromo, chloro, and sulfonyl chloride functional groups, making it a versatile intermediate for cross-coupling reactions and drug discovery. Its molecular formula, C5H2BrCl2NO2S, highlights its unique reactivity profile, attracting significant interest from synthetic chemists.
Recent trends in AI-driven drug design and green chemistry have amplified demand for specialized intermediates like 4-Bromo-2-chloropyridine-5-sulfonyl chloride. Researchers frequently search for "pyridine sulfonyl chloride applications" or "CAS 1807072-90-7 synthesis protocol," reflecting its relevance in developing kinase inhibitors and antiviral agents. The compound’s electrophilic sulfonyl group enables efficient amide bond formation, a critical step in constructing bioactive molecules targeting protein-protein interactions (PPIs).
From a material science perspective, this compound serves as a precursor for functionalized ligands in catalysis. Its halogenated pyridine structure allows selective palladium-catalyzed couplings, addressing the growing need for C-H functionalization methodologies. Industry reports indicate rising inquiries about "scale-up production of bromo-chloropyridine derivatives," underscoring its commercial potential in custom synthesis markets.
Environmental and regulatory considerations are pivotal in handling 4-Bromo-2-chloropyridine-5-sulfonyl chloride. While not classified as hazardous under major jurisdictions, proper laboratory safety measures (e.g., anhydrous conditions, inert atmosphere) are recommended due to its moisture-sensitive nature. Analytical data, including HPLC purity (>98%) and NMR spectral profiles, are routinely documented to meet Good Manufacturing Practice (GMP) standards for pharmaceutical intermediates.
Innovative applications extend to organic electronics, where its electron-withdrawing properties contribute to n-type semiconductor development. Patent analyses reveal its use in OLED materials and photovoltaic additives, aligning with global interest in renewable energy technologies. Searches for "pyridine-based sulfonates in energy storage" correlate with these advancements.
Future research directions may explore its role in bioconjugation chemistry for antibody-drug conjugates (ADCs) or proteolysis-targeting chimeras (PROTACs). The compound’s dual halogen reactivity offers orthogonal modification pathways, a feature increasingly valued in multicomponent reactions. As the industry shifts toward fragment-based drug discovery, 1807072-90-7 stands out as a scaffold diversification tool.
For procurement, technical specifications typically include melting point (112–115°C), storage temperature (–20°C), and solubility data (acetonitrile, DMF). Suppliers often highlight batch-to-batch consistency and metal impurity control (<1 ppm) to cater to high-throughput screening requirements. These parameters address frequent customer queries like "where to buy 4-Bromo-2-chloropyridine-5-sulfonyl chloride" or "CAS 1807072-90-7 technical datasheet."
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